Cas no 54315-33-2 (1-Octyn-3-ol, acetate)

• Product Name: 1-Octyn-3-ol, acetate
• CAS No: 54315-33-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 354900
• PubChem ID: 71364764
• Update Time: 2025-04-19

1-Octyn-3-ol, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, acetate
• acetic acid,oct-1-yn-3-ol
• oct-1-yn-3-yl acetate
• 54315-33-2
• Acetic acid--oct-1-yn-3-ol (1/1)
• DTXSID40788214

• Inchi： 1S/C8H14O.C2H4O2/c1-3-5-6-7-8(9)4-2;1-2(3)4/h2,8-9H,3,5-7H2,1H3;1H3,(H,3,4)
• InChI Key： DAAOQGZOUIBLHV-UHFFFAOYSA-N
• SMILES： OC(C#C)CCCCC.OC(C)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53